Dfame

• Molecular Formula: C15H12F2N2O4
• Molecular Weight: 322.26 g/mol
• InChI: InChI=1S/C15H12F2N2O4/c1-19-12(3-4-13(20)23-2)18-11(15(19)22)7-8-5-9(16)14(21)10(17)6-8/h3-7,21H,1-2H3/b4-3-,11-7+
• InChIKey: LXQQJPJEYBZZSO-CCBPTBINSA-N

DFAME: Red-Shifted RNA Aptamer Fluorophore

DFAME (CAS 1420815-55-9) is a synthetic, red-shifted conditional fluorophore derived from the intrinsic chromophore of green fluorescent protein (GFP) [1]. With excitation and emission maxima at 508 nm and 641 nm, respectively, DFAME belongs to a family of fluorogenic small molecules that become brightly fluorescent only upon binding to specific RNA or DNA aptamers, such as Beetroot, Corn, and engineered variants of Lettuce [2]. This 'turn-on' property minimizes background signal in live-cell imaging applications. Its extended π-conjugation system, conferred by a methyl acrylate group at the C2 position, distinguishes it from related GFP-derived fluorophores and enables red-shifted fluorescence suitable for multiplexed experiments .

▸ Conditional turn-on fluorophore for RNA and DNA aptamer imaging; minimal background in live cells

▸ Red-shifted emission profile supports spectral separation for multiplexed RNA tracking

▸ Cognate probe for Beetroot aptamer; compatible with engineered Lettuce DNA aptamer variants

• [1] Passalacqua, L. F. M., & Ferré-D'Amaré, A. R. (2023). Structure of Lettuce aptamer bound to DFAME. Nature, 618(7966), 855-861. DOI: 10.1038/s41586-023-06229-8 View Source
• [2] Trachman, R. J., 3rd, Cojocaru, R., Wu, D., Piszczek, G., Ryckelynck, M., Unrau, P. J., & Ferré-D'Amaré, A. R. (2023). Co-crystal structures of the fluorogenic aptamer Beetroot show that close homology may not predict similar RNA architecture. Nature Communications, 14, 2969. DOI: 10.1038/s41467-023-38683-3 View Source

Why DFHBI and DFHO Fail as DFAME Substitutes

Fluorogenic aptamer systems are exquisitely sensitive to small changes in fluorophore chemical structure. DFAME, DFHBI, and DFHO are all GFP-derived chromophore analogs, yet they exhibit distinct excitation/emission spectra and, crucially, different binding affinities and specificities for RNA aptamers . For instance, the Corn aptamer binds its cognate fluorophore DFHO with high affinity (Kd = 70 nM), but binds DFAME approximately 50-fold more weakly (Kd = 3600 nM). Conversely, the Beetroot aptamer is highly selective for DFAME over DFHO, with a 12-fold fluorescence activation preference [1]. Substituting DFAME with a generic 'red fluorophore' or even a close structural analog like DFHO will lead to a complete loss of signal in Beetroot-based systems and severely compromised performance in other aptamer contexts. The quantitative evidence below details these critical differences, demonstrating that DFAME is not interchangeable with its in-class relatives.

⚠ Emission maximum differs by >90 nm from DFHBI/DFHO; direct substitution breaks multiplexing with standard green channels.

⚠ Beetroot aptamer shows low activation with DFHO; Corn aptamer binds DFAME poorly (~50‑fold weaker than its cognate DFHO). Aptamer–fluorophore pairing is not interchangeable.

⚠ Binding stoichiometry and pocket architecture differ fundamentally; RNA nanostructure designs relying on 2:1 DFAME loading cannot be replicated with single-site DFHO binders.

• [1] Trachman, R. J., 3rd, Cojocaru, R., Wu, D., Piszczek, G., Ryckelynck, M., Unrau, P. J., & Ferré-D'Amaré, A. R. (2023). Co-crystal structures of the fluorogenic aptamer Beetroot show that close homology may not predict similar RNA architecture. Nature Communications, 14, 2969. DOI: 10.1038/s41467-023-38683-3 View Source

DFAME Selectivity Evidence

Red-Shifted Emission for Multiplexing

DFAME exhibits distinct excitation and emission maxima of 508 nm and 641 nm, respectively, which are significantly red-shifted compared to the widely used GFP-mimic DFHBI (Ex/Em 447/501 nm when bound to Spinach2 aptamer) and the RFP-mimic DFHO (Ex/Em ~500/550 nm) . This 140 nm red-shift in emission relative to DFHBI allows for spectral separation sufficient for two-color imaging experiments. A direct structural comparison reveals that replacing the C2 methyl group of DFHBI with a methyl acrylate group (as in DFAME) extends the π-electron conjugation system, which is the chemical basis for the observed red shift [1].

Spectral Separation

Cross-study comparable

DFAME Ex/Em 508/641 nm vs DFHBI 447/501 nm; 140 nm emission red-shift

Bound to Beetroot vs Spinach2 aptamers in vitro

Supports two-color live-cell RNA imaging without cross-talk.

Spectral separation must be validated under intended imaging conditions.

Evidence Dimension	Fluorescence excitation/emission maxima (nm)
Target Compound Data	Ex = 508 nm, Em = 641 nm
Comparator Or Baseline	DFHBI (Ex/Em = 447/501 nm); DFHO (Ex/Em ≈ 500/550 nm)
Quantified Difference	Emission red-shifted by 140 nm vs. DFHBI; by ~91 nm vs. DFHO
Conditions	Bound to cognate aptamers (Beetroot for DFAME; Spinach2 for DFHBI; Corn for DFHO) in vitro

Why This Matters

Spectral separation is essential for multiplexed live-cell RNA imaging; using DFAME with a green fluorophore like DFHBI-1T eliminates cross-talk between channels.

• [1] Passalacqua, L. F. M., & Ferré-D'Amaré, A. R. (2023). Structure of Lettuce aptamer bound to DFAME. Nature, 618(7966), 855-861. DOI: 10.1038/s41586-023-06229-8 View Source

Beetroot Aptamer Selectivity for DFAME

DFAME binds to the Beetroot aptamer with a dissociation constant (Kd) of 460 nM, enabling robust fluorescence turn-on. In a direct head-to-head comparison using a structure-guided engineered variant, the Beetroot aptamer shows a 12-fold higher fluorescence activation for DFAME relative to the related fluorophore DFHO [1]. This stark difference in activation highlights the critical role of DFAME's unique methyl acrylate moiety for productive binding within the Beetroot interprotomer interface. In contrast, the Corn aptamer binds DFAME with a Kd of 3600 nM, approximately 50-fold weaker than its binding to its cognate fluorophore DFHO (Kd = 70 nM) [1].

Beetroot Selectivity

Direct head-to-head

Beetroot-DFAME Kd 460 nM; 12‑fold activation preference over DFHO. Corn-DFAME Kd 3600 nM (50× weaker than Corn-DFHO).

150 mM K⁺, 10 mM Mg²⁺, pH 7.5

DFAME required for Beetroot-based assays; not suitable as DFHO substitute in Corn systems.

Aptamer selection must match fluorophore identity.

Evidence Dimension	Dissociation constant (Kd) for aptamer binding
Target Compound Data	Beetroot-DFAME: Kd = 460 nM; Corn-DFAME: Kd = 3600 nM
Comparator Or Baseline	Beetroot-DFHO: 12-fold lower activation; Corn-DFHO: Kd = 70 nM
Quantified Difference	12-fold activation preference for DFAME over DFHO (Beetroot); 50-fold weaker binding to Corn (3600 nM vs. 70 nM)
Conditions	In vitro fluorescence titration assays, 150 mM K+, 10 mM Mg2+, pH 7.5

Why This Matters

This selectivity profile dictates experimental design: DFAME is the required fluorophore for Beetroot-based assays, while its poor binding to Corn makes it unsuitable as a DFHO substitute in Corn-based systems.

• [1] Trachman, R. J., 3rd, Cojocaru, R., Wu, D., Piszczek, G., Ryckelynck, M., Unrau, P. J., & Ferré-D'Amaré, A. R. (2023). Co-crystal structures of the fluorogenic aptamer Beetroot show that close homology may not predict similar RNA architecture. Nature Communications, 14, 2969. DOI: 10.1038/s41467-023-38683-3 View Source

Lettuce C20T Mutation Enhances DFAME Binding

Structural and functional studies with the Lettuce DNA aptamer reveal that a single point mutation, C20T, significantly alters fluorophore specificity. While wild-type Lettuce binds DFHBI-1T with high affinity (Kd ≈ 0.73 µM), it shows low fluorescence activation with DFAME [1]. However, the Lettuce C20T mutant exhibits substantially increased fluorescence in the presence of DFAME. Titration experiments show that the C20T mutant yields a measurable Kd for DFAME, enabling its use as a turn-on sensor [2]. Co-crystal structures (PDB ID: 8FI8) confirm that DFAME occupies a planar binding pocket in the C20T mutant, with the methyl acrylate group accommodated by the mutated residue, explaining the gain-of-function [3].

Lettuce C20T Engineering

Direct head-to-head

C20T mutant confers gain-of-function DFAME fluorescence; crystal structure (PDB 8FI8) confirms methyl acrylate accommodation.

WT Lettuce-DFHBI-1T baseline Kd ≈ 0.73 µM; DFAME response absent in WT.

Expands DFAME utility to engineered DNA aptamer platforms.

Mutant specificity requires independent validation.

Evidence Dimension	Fluorescence activation and Kd for aptamer binding
Target Compound Data	Lettuce C20T-DFAME: Fluorescence turn-on observed; Kd determined via titration
Comparator Or Baseline	Wild-type Lettuce-DFAME: Low fluorescence activation; Wild-type Lettuce-DFHBI-1T: Kd ≈ 0.73 µM
Quantified Difference	Qualitative gain of function for DFAME in C20T mutant; DFHBI-1T binding affinity (Kd ~0.73 µM) serves as baseline
Conditions	In vitro fluorescence titration in 150 mM K+, 10 mM Mg2+, pH 7.5; X-ray crystallography at 1.95 Å resolution

Why This Matters

This demonstrates that DFAME can be used with engineered aptamers beyond its native Beetroot partner, expanding its utility to DNA-based sensing platforms.

• [1] Passalacqua, L. F. M., & Ferré-D'Amaré, A. R. (2023). Structure of Lettuce aptamer bound to DFAME. Nature, 618(7966), 855-861. DOI: 10.1038/s41586-023-06229-8 View Source
• [2] Passalacqua, L. F. M., & Ferré-D'Amaré, A. R. (2023). Extended Data Fig. 4: Fluorescence titrations, overall structures and spectra of Lettuce C20 specificity mutants. Nature. DOI: 10.1038/s41586-023-06229-8 View Source
• [3] Protein Data Bank. PDB Entry 8FI8: Structure of Lettuce C20T bound to DFAME. DOI: 10.2210/pdb8fi8/pdb View Source

Beetroot Binds Two DFAME Molecules

The co-crystal structure of Beetroot with DFAME (PDB ID: 8FIH) reveals a binding stoichiometry of 2:1 (fluorophore:RNA homodimer), with the two DFAME molecules bound approximately 30 Å apart [1]. This contrasts sharply with the Corn-DFHO complex, where a single DFHO molecule binds at the interprotomer interface. The Beetroot binding sites involve a complex G-quadruplex architecture that is distinctly different from Corn, despite 70% sequence identity between the two aptamers [1]. This structural divergence explains the orthogonal fluorophore selectivity: Beetroot's binding pocket is optimized for the methyl acrylate group of DFAME, while Corn's pocket accommodates the oxime moiety of DFHO [2].

2:1 Binding Stoichiometry

Direct head-to-head

Beetroot homodimer binds two DFAME molecules ~30 Å apart; Corn-DFHO complex is 1:1.

X-ray 1.95 Å (Beetroot) vs 2.5 Å (Corn)

Enables RNA dimerization sensors and nanostructure design not accessible with Corn-DFHO.

Structural divergence despite 70% aptamer sequence identity.

Evidence Dimension	Binding stoichiometry and structural architecture
Target Compound Data	Beetroot-DFAME: 2 DFAME molecules per RNA homodimer, separated by ~30 Å
Comparator Or Baseline	Corn-DFHO: 1 DFHO molecule per RNA homodimer, bound at the interprotomer interface
Quantified Difference	Stoichiometry differs by factor of 2; binding sites are spatially and structurally distinct
Conditions	X-ray crystallography at 1.95 Å resolution (Beetroot); 2.5 Å resolution (Corn)

Why This Matters

The 2:1 binding mode of DFAME to Beetroot enables the design of RNA nanostructures and dimerization sensors that cannot be achieved with Corn-DFHO.

• [1] Trachman, R. J., 3rd, Cojocaru, R., Wu, D., Piszczek, G., Ryckelynck, M., Unrau, P. J., & Ferré-D'Amaré, A. R. (2023). Co-crystal structures of the fluorogenic aptamer Beetroot show that close homology may not predict similar RNA architecture. Nature Communications, 14, 2969. DOI: 10.1038/s41467-023-38683-3 View Source
• [2] Passalacqua, L. F. M., & Ferré-D'Amaré, A. R. (2023). Structure of Lettuce aptamer bound to DFAME. Nature, 618(7966), 855-861. DOI: 10.1038/s41586-023-06229-8 View Source

DFAME Applications

Live-Cell Imaging of Beetroot-Tagged RNAs

DFAME is the cognate fluorophore for the Beetroot aptamer, providing a Kd of 460 nM and robust fluorescence turn-on in cellular environments. Its red emission (641 nm) allows for simultaneous imaging with green-fluorescent reporters (e.g., DFHBI-1T/Broccoli) without spectral overlap [1]. This enables dual-color tracking of multiple RNA species in live cells, a critical application for studying RNA localization and dynamics.

RNA Nanostructure Assembly via Beetroot Dimerization

The Beetroot aptamer forms a homodimer that binds two DFAME molecules at sites separated by ~30 Å [2]. This unique 2:1 binding stoichiometry can be exploited to design self-assembling RNA nanostructures where DFAME acts as a molecular 'staple' or fluorescent reporter of dimerization events. Such constructs are valuable for synthetic biology and the development of RNA-based biosensors.

Engineering Lettuce Aptamer Variants

The co-crystal structure of Lettuce C20T bound to DFAME (PDB: 8FI8) provides a rational basis for engineering DNA aptamers with tailored fluorophore responses [3]. Researchers can use DFAME to screen and characterize new Lettuce mutants that exhibit gain-of-function fluorescence, expanding the toolkit of fluorogenic DNA aptamers for in vitro diagnostic and biosensing applications.

In Vitro Aptamer-Fluorophore Binding Assays

DFAME's well-defined Kd values for Beetroot (460 nM) and Corn (3600 nM) make it an essential reference compound for benchmarking new fluorogenic aptamers or validating experimental conditions [1]. Its use in fluorescence titration assays ensures reproducible and comparable results across studies focused on RNA-small molecule interactions.

Application

Selection Property

Validation Focus

Live-cell imaging of Beetroot‑tagged RNAs

Red‑shifted emission turn‑on probe

Spectral separation from green reporters

RNA nanostructure assembly via Beetroot dimerization

2:1 fluorophore:RNA binding mode

Dimerization‑dependent fluorescence response

Engineering Lettuce DNA aptamer variants

C20T‑type mutation‑responsive DFAME binding

Gain‑of‑function fluorescence screening

In vitro aptamer–fluorophore binding assays

Well‑characterized aptamer affinity context

Reproducible benchmarking across studies

• [1] Trachman, R. J., 3rd, Cojocaru, R., Wu, D., Piszczek, G., Ryckelynck, M., Unrau, P. J., & Ferré-D'Amaré, A. R. (2023). Co-crystal structures of the fluorogenic aptamer Beetroot show that close homology may not predict similar RNA architecture. Nature Communications, 14, 2969. DOI: 10.1038/s41467-023-38683-3 View Source
• [2] Trachman, R. J., 3rd, Cojocaru, R., Wu, D., Piszczek, G., Ryckelynck, M., Unrau, P. J., & Ferré-D'Amaré, A. R. (2023). Co-crystal structures of the fluorogenic aptamer Beetroot show that close homology may not predict similar RNA architecture. Nature Communications, 14, 2969. DOI: 10.1038/s41467-023-38683-3 View Source
• [3] Passalacqua, L. F. M., & Ferré-D'Amaré, A. R. (2023). Structure of Lettuce aptamer bound to DFAME. Nature, 618(7966), 855-861. DOI: 10.1038/s41586-023-06229-8 View Source